Cas no 57709-75-8 (1(2H)-Phthalazinone, 4-(4-methylphenyl)-2-phenyl-)

• Product Name: 1(2H)-Phthalazinone, 4-(4-methylphenyl)-2-phenyl-
• CAS No: 57709-75-8
• MF: C₂₁H₁₆N₂O
• MW: 312.364544868469
• MDL: MFCD00222983
• CID: 344499
• PubChem ID: 3468490
• Update Time: 2025-07-21

1(2H)-Phthalazinone, 4-(4-methylphenyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Phthalazinone, 4-(4-methylphenyl)-2-phenyl-
• 4-(4-methylphenyl)-2-phenylphthalazin-1-one
• Oprea1_379169
• AKOS003241342
• 2-Phenyl-4-(p-tolyl)phthalazin-1(2H)-one
• 4-(4-methylphenyl)-2-phenylphthalazin-1(2H)-one
• DTXSID10392761
• 2-phenyl-4-p-tolyl-1,2-dihydrophthalazine-1-one
• ST072007
• 2-Phenyl-4-p-tolylphthalazin-1(2H)-one
• 57709-75-8
• N16869
• CS-0453879
• 4-(4-methylphenyl)-2-phenyl-1,2-dihydrophthalazin-1-one

• MDL： MFCD00222983
• Inchi： 1S/C21H16N2O/c1-15-11-13-16(14-12-15)20-18-9-5-6-10-19(18)21(24)23(22-20)17-7-3-2-4-8-17/h2-14H,1H3
• InChI Key： CBTVLLOUYLFHAI-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2C=CC(C)=CC=2)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 312.12638
• Monoisotopic Mass: 312.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 1(2H)-Phthalazinone, 4-(4-methylphenyl)-2-phenyl-

Introduction to 4-(4-Methylphenyl)-2-Phenyl-1(2H)-Phthalazinone (CAS No. 57709-75-8)

4-(4-Methylphenyl)-2-Phenyl-1(2H)-Phthalazinone (CAS No. 57709-75-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of phthalazinones, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The unique structural features of 4-(4-Methylphenyl)-2-Phenyl-1(2H)-Phthalazinone make it a promising candidate for various therapeutic applications.

The chemical structure of 4-(4-Methylphenyl)-2-Phenyl-1(2H)-Phthalazinone consists of a phthalazinone core with a 4-methylphenyl group and a phenyl group attached to the 4 and 2 positions, respectively. This specific arrangement of functional groups imparts distinct physicochemical properties to the molecule, such as solubility, stability, and reactivity. These properties are crucial for optimizing the compound's pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the potential of 4-(4-Methylphenyl)-2-Phenyl-1(2H)-Phthalazinone in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-(4-Methylphenyl)-2-Phenyl-1(2H)-Phthalazinone has shown promising results in preclinical studies for its analgesic effects. A study published in the European Journal of Pharmacology reported that this compound effectively reduces pain responses in animal models of neuropathic pain. The mechanism underlying its analgesic activity is thought to involve modulation of nociceptive pathways and inhibition of pain mediators.

The anticonvulsant properties of 4-(4-Methylphenyl)-2-Phenyl-1(2H)-Phthalazinone have also been investigated. Research conducted at the University of California, Los Angeles (UCLA) found that this compound exhibits significant anticonvulsant activity in rodent models of epilepsy. The study suggested that the compound may act by enhancing GABAergic neurotransmission and reducing neuronal hyperexcitability.

Beyond its therapeutic applications, 4-(4-Methylphenyl)-2-Phenyl-1(2H)-Phthalazinone has been explored for its potential as a chemical probe in biological research. Its ability to selectively bind to specific protein targets makes it a valuable tool for studying protein function and interactions. For example, a study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound can be used to investigate the role of certain enzymes in cellular signaling pathways.

The synthesis of 4-(4-Methylphenyl)-2-Phenyl-1(2H)-Phthalazinone involves several well-established chemical reactions, including condensation, cyclization, and substitution steps. The synthetic route can be optimized to achieve high yields and purity, making it feasible for large-scale production. This is particularly important for pharmaceutical applications where consistent quality and availability are critical.

In terms of safety and toxicity, preliminary studies have shown that 4-(4-Methylphenyl)-2-Phenyl-1(2H)-Phthalazinone has a favorable safety profile. However, further comprehensive toxicological evaluations are necessary to ensure its safety for human use. These studies will focus on assessing potential side effects, drug-drug interactions, and long-term effects.

The future development of 4-(4-Methylphenyl)-2-Phenyl-1(2H)-Phthalazinone is likely to involve extensive preclinical and clinical trials to validate its efficacy and safety in treating various diseases. Collaborations between academic institutions, pharmaceutical companies, and regulatory agencies will be essential to advance this compound through the drug development pipeline.

In conclusion, 4-(4-Methylphenyl)-2-Phenyl-1(2H)-Phthalazinone (CAS No. 57709-75-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent.